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Compound of Interest

Compound Name: Damnacanthal-d3

Cat. No.: B12424866

This technical guide provides a comprehensive overview of Damnacanthal-d3, a deuterated
analog of the naturally occurring anthraguinone, Damnacanthal. This document is intended for
researchers, scientists, and drug development professionals, offering detailed information on its
purity, analytical methodologies, and its role in key biological signaling pathways.

Certificate of Analysis (Representative)

A Certificate of Analysis (CoA) is a crucial document providing quality and purity data for a
chemical substance. While a specific CoA for a particular batch of Damnacanthal-d3 should be
obtained from the supplier, this section presents a representative summary of the data typically
found in such a document.

Table 1: Representative Certificate of Analysis for Damnacanthal-d3
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Representative

Test Specification Method
Result
Identity Conforms to Structure  Conforms 1H-NMR, MS
Purity (by HPLC) >98.0% 98.5% HPLC-UV
Purity (by NMR) Report Value 98.2% gNMR
Isotopic Purity >95% Deuterium 99.2% MS
Residual Solvents Meets USP <467> Conforms GC-HS
Water Content <0.5% 0.1% Karl Fischer Titration
Appearance vellow to Orange Conforms Visual Inspection

Solid

Physicochemical Properties

Damnacanthal is a naturally occurring anthraquinone found in the roots of plants from the

Morinda genus.[1][2] Its deuterated form, Damnacanthal-d3, is a valuable tool in metabolic

and pharmacokinetic studies.

Table 2: Physicochemical Properties of Damnacanthal

Property Value Reference
Chemical Formula C16H1005 [1]
Molecular Weight 282.25 g/mol [3]
Appearance Pale yellow crystals [1112]
Melting Point 210-211 °C [1][2]

CAS Number 477-84-9 [3]

For Damnacanthal-d3, with a CAS number of 2733158-65-9, the molecular formula is

C16H7D30s and the molecular weight is approximately 285.27 g/mol .[4]
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Experimental Protocols

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

This method is a standard approach for assessing the purity of Damnacanthal-d3.

Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

e Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 pm).

e Mobile Phase: A gradient of acetonitrile and water (containing 0.1% formic acid).
e Flow Rate: 1.0 mL/min.

» Detection: UV detection at 254 nm.

o Sample Preparation: A stock solution of Damnacanthal-d3 is prepared in a suitable organic
solvent like DMSO or methanol and diluted to an appropriate concentration for analysis.

e Analysis: The purity is determined by calculating the area percentage of the main peak
relative to the total peak area.

Structural Confirmation by Nuclear Magnetic Resonance
(NMR) and Mass Spectrometry (MS)

¢ H-NMR Spectroscopy: The sample is dissolved in a deuterated solvent (e.g., DMSO-ds).
The resulting spectrum is used to confirm the chemical structure by analyzing the chemical
shifts and coupling constants of the protons. The absence of a proton signal in the region
corresponding to the deuterated position confirms successful labeling.

o Mass Spectrometry: The sample is analyzed by a high-resolution mass spectrometer to
confirm the molecular weight. The observed mass should correspond to the calculated mass
of Damnacanthal-d3, and the isotopic distribution pattern will confirm the degree of
deuteration.

Biological Activity and Signaling Pathways
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Damnacanthal exhibits a range of biological activities, including anti-cancer, anti-inflammatory,
and antinociceptive effects.[1][5][6] It has been shown to interact with several key signaling
pathways.

Inhibition of p56ick Tyrosine Kinase

Damnacanthal is a potent and selective inhibitor of p56lck, a tyrosine kinase crucial for T-cell
signaling.[1][3] This inhibition is a key mechanism behind its inmunomodulatory and potential
anti-cancer effects.

Caption: Damnacanthal-d3 inhibits p56Ick tyrosine kinase activity.

Induction of Apoptosis via p53 and p21

Damnacanthal has been demonstrated to induce apoptosis in cancer cells, in part through the
upregulation of p53 and p21, key tumor suppressor proteins.[7]

Caption: Apoptotic pathway induced by Damnacanthal-d3.

Inhibition of NF-kB Signaling

Damnacanthal has also been reported to inhibit the NF-kB pathway, a central signaling
cascade in inflammation and cancer.[1][2]

Caption: Inhibition of the NF-kB signaling pathway by Damnacanthal-d3.

Experimental Workflow

The following diagram illustrates a typical workflow for the analysis and characterization of
Damnacanthal-d3.

Caption: General workflow for the characterization of Damnacanthal-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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